Cas no 1805245-70-8 (2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride
• CAS No: 1805245-70-8
• MF: C₆H₃BrClF₂NO₃S
• MW: 322.511725664139
• CID: 4860366
• Update Time: 2025-10-30

2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride

• Inchi： 1S/C6H3BrClF2NO3S/c7-5-3(12)4(15(8,13)14)2(1-11-5)6(9)10/h1,6,12H
• InChI Key： NSPOYDRJTDRQFJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C=N1)C(F)F)S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Additional information on 2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride

Comprehensive Overview of 2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride (CAS No. 1805245-70-8)

2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride (CAS No. 1805245-70-8) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine atom, a difluoromethyl group, and a sulfonyl chloride moiety, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its applications in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for fluorinated compounds in drug discovery has positioned 2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride as a critical building block. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of drug candidates, aligning with current trends in precision medicine and targeted therapies. This compound’s sulfonyl chloride group also enables efficient derivatization, making it valuable for high-throughput screening and combinatorial chemistry.

In agrochemical applications, 2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride is explored for its potential in designing next-generation pesticides and herbicides. The difluoromethyl group is known to improve the efficacy of agrochemicals by enhancing their binding affinity to target enzymes. This aligns with the industry’s focus on sustainable agriculture and reducing environmental impact, topics frequently searched by professionals in the field.

From a synthetic perspective, the compound’s bromine substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in modern organic synthesis, particularly for constructing complex heterocycles. The compound’s hydroxypyridine core is another attractive feature, as pyridine derivatives are prevalent in medicinal chemistry due to their pharmacological properties.

Analytical characterization of 2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. The compound’s stability under various conditions is also a topic of interest, as it influences storage and handling protocols.

In summary, 2-Bromo-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonyl chloride (CAS No. 1805245-70-8) is a multifaceted compound with significant applications in drug discovery and agrochemical development. Its structural features and reactivity profile make it a valuable tool for researchers aiming to address challenges in human health and food security. As the scientific community continues to explore innovative solutions, this compound is likely to remain a focal point in advanced chemical research.